Cas no 247186-56-7 (tert-Butyl 3-formylbenzoate)

tert-Butyl 3-formylbenzoate Properties

Names and Identifiers

• tert-Butyl 3-formylbenzoate
• 3-(Tert-butoxycarbonyl)benzaldehyde
• SY148437
• Z1509593601
• AKOS015837458
• 247186-56-7
• XJA18656
• DB-067253
• D94622
• EN300-127121
• DTXSID90445709
• AS-5105
• CS-0154845
• Tert-butyl3-formylbenzoate
• MFCD02180885
• SCHEMBL895414
• Benzoic acid, 3-formyl-, 1,1-dimethylethyl ester
• GGPVOXVKIVXELX-UHFFFAOYSA-N
• +Expand

• MDL： MFCD02180885
• InChIKey： GGPVOXVKIVXELX-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O3/c1-12(2,3)15-11(14)10-6-4-5-9(7-10)8-13/h4-8H,1-3H3
• SMILES： CC(C)(C)OC(=O)C1=CC=CC(=C1)C=O

Computed Properties

• Exact Mass: 206.09432
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 206.094294304g/mol
• Heavy Atom Count: 15
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 2.45440
• PSA: 43.37
• Boiling Point: 304.6±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 131.6±23.2 °C
• Density: 1.1±0.1 g/cm3